Cas no 19883-29-5 (1,3,5-Undecatriene,(3E,5E)-)
1,3,5-Undecatriene,(3E,5E)- structure
Product Name:1,3,5-Undecatriene,(3E,5E)-
CAS No:19883-29-5
MF:C11H18
MW:150.260623455048
CID:191307
PubChem ID:5367412
Update Time:2025-04-19
1,3,5-Undecatriene,(3E,5E)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Undecatriene,(3E,5E)-
- (E,E)-undeca-1,3,5-triene
- (3E,5E)-1,3,5-Undecatriene
- 1-(E,E)-3,5-Undecatriene
- 1,3,5-Undecatriene, (E,E)-
- trans-Galbanolene
- Einecs 243-398-3
- (3E,5E)-undeca-1,3,5-triene
- JQQDKNVOSLONRS-NYCRTDSVSA-N
- UNII-PWB1EM60KN
- FEMA No. 3795
- E,E)-1,3,5-UNDECATRIENE
- TRANS,TRANS-1,3,5-UNDECATRIENE
- 19883-29-5
- CAS-16356-11-9
- EGN72213GC
- Tox21_303704
- NS00082501
- MFCD00015699
- DTXCID7027546
- DTXSID9047546
- 16356-11-9
- U0062
- 1,3,5-Undecatriene
- (E,E)-1,3,5-Undecatriene
- 1,3,5-Undecatriene, (3E,5E)-
- FEMA NO. 3795, (3E,5E)-
- AKOS015903989
- DTXSID101016209
- Q27277175
- PWB1EM60KN
- UNII-EGN72213GC
- EINECS 240-416-1
- Undecatriene
- NCGC00357023-01
-
- MDL: MFCD00015699
- Inchi: 1S/C11H18/c1-3-5-7-9-11-10-8-6-4-2/h3,5,7,9,11H,1,4,6,8,10H2,2H3/b7-5+,11-9+
- InChI Key: JQQDKNVOSLONRS-JEGFTUTRSA-N
- SMILES: C(CC)CC/C=C/C=C/C=C
Computed Properties
- Exact Mass: 150.140851
- Monoisotopic Mass: 150.140851
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.8
Experimental Properties
- Density: 0.78
- Boiling Point: 206.7°Cat760mmHg
- Flash Point: 65.8°C
- Refractive Index: 1.510-1.518
- LogP: 3.86510
1,3,5-Undecatriene,(3E,5E)- Related Literature
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1. Functionalisation of 1,3-dienes using cationic complexes of molybdenumMichael Green,Simon Greenfield,Meinolf Kersting J. Chem. Soc. Chem. Commun. 1985 18
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2. Functionalisation of 1,3-dienes using cationic complexes of molybdenumMichael Green,Simon Greenfield,Meinolf Kersting J. Chem. Soc. Chem. Commun. 1985 18
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3. 3-Oxiranylprop-2-enals as synthetic building blocks. Easy and stereoselective synthesis of naturally occurring (E,Z)-1,3,5-trienes and (E,Z)-2,4-dienals, pheromones and flavour componentsMichael Goldbach,Edgar J?kel,Manfred P. Schneider J. Chem. Soc. Chem. Commun. 1987 1434
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Xiufang Ji,Quanrui Wang,Andreas Goeke Chem. Commun. 2010 46 8845
-
Ende Li,Hui Zhou,Victor ?stlund,Robin Hertzberg,Christina Moberg New J. Chem. 2016 40 6340
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